3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide

• IUPAC Name: 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C16H16ClNO3/c1-3-21-13-7-5-12(6-8-13)18-16(19)11-4-9-15(20-2)14(17)10-11/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: SCSZBNLYGIWVOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol
• CAS RN: 432014-60-3

Description

3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide, also known as CHEMBL170112, is a chemical compound that belongs to the class of benzamides. It has been widely studied for its potential applications in scientific research, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide involves the inhibition of the protein kinase CK2, which is a key regulator of cell growth and proliferation. By inhibiting CK2, 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide disrupts the signaling pathways that promote cancer cell growth, leading to the inhibition of cancer cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide has been found to have other biochemical and physiological effects. It has been shown to inhibit the replication of the hepatitis C virus, which is a major cause of liver disease worldwide. Additionally, 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide has been found to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide is its specificity for CK2 inhibition, which makes it a valuable tool for studying the role of CK2 in cancer and other diseases. However, one limitation of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide is its low solubility in aqueous solutions, which can make it difficult to use in some experiments. Additionally, more research is needed to fully understand the potential side effects and toxicity of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide.

Future Directions

There are several potential future directions for research on 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide. One area of focus could be the development of more soluble derivatives of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide, which would make it easier to use in experiments. Additionally, more research is needed to fully understand the potential applications of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide in the treatment of neurodegenerative diseases and other conditions beyond cancer. Finally, further studies are needed to fully understand the mechanism of action of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide and its potential interactions with other drugs and compounds.
Conclusion:
In conclusion, 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide is a promising compound with potential applications in cancer research and other areas of scientific research. Its specificity for CK2 inhibition makes it a valuable tool for studying the role of CK2 in cancer and other diseases, and its anti-inflammatory and neuroprotective effects make it a potential candidate for the treatment of neurodegenerative diseases. However, more research is needed to fully understand the potential applications and limitations of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide.

Synthesis Methods

The synthesis of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide involves the reaction of 3-chloro-4-methoxybenzoic acid with 4-ethoxyaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through an amide bond formation mechanism, resulting in the formation of 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide as a white solid with a melting point of 132-134°C.

Scientific Research Applications

3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer cells. Additionally, 3-chloro-N-(4-ethoxyphenyl)-4-methoxybenzamide has been found to induce apoptosis, or programmed cell death, in cancer cells, which is a crucial process in cancer treatment.